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Compound of Interest

Compound Name: GSK5750

Cat. No.: B13438811 Get Quote

Technical Support Center: GSK2879552
A Note on Compound Identification: The compound "GSK5750" as specified in the query could

not be identified. This guide has been developed for GSK2879552, a well-documented,

selective, and irreversible inhibitor of Lysine-specific demethylase 1 (LSD1/KDM1A), which is

likely the intended compound of interest.

This technical support guide provides researchers, scientists, and drug development

professionals with essential information on the stability, storage, and handling of GSK2879552.

Frequently Asked Questions (FAQs)
Q1: How should I store GSK2879552 upon receipt?

A: GSK2879552 is typically shipped as a crystalline solid at room temperature.[1] Upon receipt,

it is recommended to store the powder at -20°C for long-term stability.[1][2][3][4]

Q2: What are the recommended storage conditions for GSK2879552 stock solutions?

A: Once dissolved, stock solutions should be aliquoted to avoid repeated freeze-thaw cycles

and stored under the following conditions:

-80°C: Stable for up to 1 year.

-20°C: Stable for up to 1-6 months.

Always seal storage containers tightly and protect them from moisture.
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Q3: In which solvents is GSK2879552 soluble?

A: GSK2879552 has varying solubility in common laboratory solvents. It is recommended to

use fresh, anhydrous solvents, as hygroscopic DMSO can negatively impact solubility.

DMSO: Soluble at concentrations ranging from ≥12.8 mg/mL to 87 mg/mL.

Water (dihydrochloride salt): Soluble up to 100 mg/mL.

PBS (pH 7.2): Soluble up to 5 mg/mL.

DMF: Soluble up to 1 mg/mL.

Q4: I'm having trouble dissolving the compound. What should I do?

A: If you experience difficulty dissolving GSK2879552, particularly at higher concentrations, the

following techniques can be employed:

Ultrasonication: Use an ultrasonic bath to aid dissolution.

Warming: Gently warm the solution to 37°C or up to 60°C.
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Issue Possible Cause Recommended Solution

Compound precipitated out of

solution after freezing.

The concentration may be too

high for the solvent, or the

solution was not fully dissolved

initially.

Gently warm and

vortex/sonicate the solution to

redissolve. Consider preparing

a lower concentration stock

solution or storing it at -80°C

instead of -20°C.

Inconsistent results in cell-

based assays.

1. Compound degradation due

to improper storage or multiple

freeze-thaw cycles.2.

Incomplete dissolution of the

compound.

1. Prepare fresh aliquots from

a new stock solution. Ensure

proper storage conditions are

met.2. Before use, ensure the

compound is fully dissolved. If

necessary, warm and sonicate

the solution.

Low solubility in aqueous

media for in vitro assays.

GSK2879552 has limited

solubility in aqueous buffers.

Prepare a high-concentration

stock solution in DMSO and

then dilute it into your aqueous

assay buffer. Ensure the final

DMSO concentration is

compatible with your

experimental system and

below the threshold for cellular

toxicity.

Stability and Storage Conditions Summary
The stability of GSK2879552 varies depending on whether it is in solid form or in solution.
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Form
Storage

Temperature
Reported Stability Source

Powder (Solid) -20°C ≥ 4 years

4°C 2 years

In Solvent (DMSO) -80°C 6 months - 1 year

-20°C 1 - 6 months

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

Weighing: Accurately weigh the required amount of GSK2879552 powder (Molecular Weight:

364.48 g/mol for the free base). For 1 mg of compound, you will need 274.36 µL of DMSO to

make a 10 mM solution.

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the vial containing the

compound.

Solubilization: Vortex the solution vigorously. If necessary, use an ultrasonic bath and gently

warm the solution to ensure complete dissolution.

Aliquoting and Storage: Once fully dissolved, dispense the stock solution into single-use

aliquots in tightly sealed vials. Store the aliquots at -80°C.
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Stock Solution Preparation Workflow

1. Weigh GSK2879552 Powder

2. Add Anhydrous DMSO

3. Vortex / Sonicate / Warm

4. Visually Confirm Dissolution

Precipitate Remains

5. Aliquot into Vials

Fully Dissolved

6. Store at -80°C

Click to download full resolution via product page

Caption: Workflow for preparing GSK2879552 stock solutions.

Signaling Pathway and Mechanism of Action
GSK2879552 is an irreversible inhibitor of Lysine-specific demethylase 1 (LSD1), an enzyme

that plays a critical role in gene transcription by demethylating histone H3 on lysine 4 (H3K4)

and lysine 9 (H3K9). By inhibiting LSD1, GSK2879552 prevents the removal of methyl groups
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from H3K4, leading to an increase in H3K4 methylation. This epigenetic modification results in

the increased expression of tumor-suppressor genes, which can inhibit the proliferation of

cancer cells, particularly in small cell lung cancer and acute myeloid leukemia.

GSK2879552 Mechanism of Action

GSK2879552

LSD1 Enzyme

Inhibits

H3K4me2
(Active Gene Mark)

Demethylates

H3K4me1
(Repressed Gene Mark)

Tumor Suppressor Genes

Represses

Cancer Cell Proliferation

Inhibits

Click to download full resolution via product page

Caption: Mechanism of action of GSK2879552 as an LSD1 inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b13438811?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/19403/gsk2879552
https://www.selleckchem.com/products/gsk-2879552.html
https://www.raybiotech.com/gsk2879552-331-21590
https://file.glpbio.com/quotepdf/product.php?token=2xyFqqs67TEaDwpeMrCNMgdRhWqpezP-dCaPvW3YMHudKIVKR_78RJ7PfdzaJ7DwVRev49OGpYKoR1wmZq_gmMrIIDw-HStHdgLvMJaIJ4n62CPo-Du4YjFBdX_i53-ghjhxMPiuU2D_B
https://www.benchchem.com/product/b13438811#gsk5750-stability-and-storage-conditions
https://www.benchchem.com/product/b13438811#gsk5750-stability-and-storage-conditions
https://www.benchchem.com/product/b13438811#gsk5750-stability-and-storage-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13438811?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13438811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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